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Compound of Interest

Compound Name: FPMINT

Cat. No.: B4850180

For Research Use Only. Not for use in humans or animals.

This document provides essential safety and logistical information for handling FPMINT (4-((4-
(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine), a
potent, irreversible, and non-competitive inhibitor of Equilibrative Nucleoside Transporters
(ENTSs), with greater selectivity for ENT2 over ENT1.[1][2] Given its nature as a bioactive small
molecule, FPMINT and its analogues must be handled with appropriate caution in a laboratory
setting.

Pre-Handling and Risk Assessment

Before working with FPMINT, a thorough risk assessment is mandatory. This should be
conducted in consultation with your institution's Environmental Health and Safety (EHS)
department.

Key considerations for risk assessment:

o Hazard Identification: Review available data on FPMINT and its analogues. In the absence
of comprehensive toxicological data, treat the compound as potentially hazardous.

o Exposure Assessment: Identify potential routes of exposure, including inhalation of
aerosolized powder, skin contact, ingestion, and injection.
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o Control Measures: Implement a combination of engineering controls, administrative controls,
and personal protective equipment (PPE) to minimize risk.[3]

Personal Protective Equipment (PPE)

The following table summarizes the minimum required PPE for handling FPMINT. Specific
choices, such as glove type, should be guided by a detailed, task-specific risk assessment.
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PPE Category

Minimum Requirement

Rationale

Eye and Face Protection

ANSI z87.1-compliant safety
goggles.[4] A face shield
should be worn over goggles
when there is a significant

splash hazard.[4]

Protects eyes from splashes
and airborne particles of the
compound.[4][5][6]

Hand Protection

Double-gloving with
chemotherapy-rated nitrile
gloves (ASTM D6978
certified).[7]

Provides robust protection
against skin contact.[4]
Change gloves every 30
minutes or immediately if
contaminated, torn, or

punctured.[7]

Body Protection

Disposable, back-closing, long-
sleeved gown resistant to
chemical permeation.[6][7]
Wear long pants and closed-

toe shoes.

Protects skin and personal
clothing from contamination.[3]
Gowns should be changed
every 2-3 hours or immediately
after a spill.[6][7]

Respiratory Protection

An N95 or higher-rated
respirator may be required,
especially when handling the
powder outside of a certified

chemical fume hood.[7]

Prevents inhalation of fine
powders or aerosols. Fit-
testing of the respirator is

mandatory.[7]

Head and Shoe Covers

Head, hair, and beard covers
are required.[7] Two pairs of
shoe covers should be worn
when working with hazardous
drugs.[7]

Minimizes the risk of
contamination of personal

clothing and work areas.[6]

Engineering and Administrative Controls

o Primary Engineering Control: All handling of FPMINT powder and solutions should be

performed in a certified chemical fume hood to minimize inhalation exposure.[3]

o Ventilation: Ensure adequate ventilation in the laboratory.[8]
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» Designated Area: Designate a specific area for handling FPMINT to prevent cross-
contamination.

o Safe Work Practices:
o Do not work alone when handling potent compounds.
o Wash hands thoroughly after handling the compound, even after removing gloves.[8]

o Prohibit eating, drinking, and smoking in the laboratory.[8]

Operational Plan: Step-by-Step Handling
Procedures

4.1. Preparation of Stock Solutions

This protocol outlines the preparation of a stock solution of FPMINT. Adjust volumes and
concentrations as required by your experimental design.

e Assemble Materials:

o FPMINT solid powder

o Appropriate solvent (e.g., DMSO)

o Calibrated analytical balance

o Chemical fume hood

o Vortex mixer

o Sterile microcentrifuge tubes or vials

o Calibrated pipettes and sterile, filtered pipette tips
e Procedure:

o Don all required PPE as outlined in the table above.
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o Perform all weighing and solution preparation within a chemical fume hood.
o Tare the analytical balance with a weigh boat.

o Carefully weigh the desired amount of FPMINT powder.

o Transfer the powder to a sterile vial.

o Add the appropriate volume of solvent to achieve the desired concentration.
o Cap the vial securely and vortex until the solid is completely dissolved.

o Label the vial clearly with the compound name, concentration, solvent, date, and your
initials.

4.2. Experimental Workflow

The following diagram illustrates a general workflow for experiments involving FPMINT, such
as a nucleoside uptake study.[9][10]
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Experimental workflow for a cell-based assay with FPMINT.
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Disposal Plan

All waste generated from work with FPMINT must be treated as hazardous waste.

Waste Type Disposal Procedure

Contaminated consumables (e.g., gloves, weigh
aper, pipette tips, vials) must be collected in a
Solid Waste P p. PP P )
designated, sealed, and clearly labeled

hazardous waste container.[3]

Unused solutions and contaminated media
o should be collected in a sealed, labeled
Liquid Waste . .
hazardous waste container. Do not dispose of

down the drain.

Contaminated needles, syringes, and other
Sharps Waste sharps must be disposed of in a designated

sharps container.[3]

Follow all local and institutional regulations for hazardous waste disposal.
Emergency Procedures
e Spill:

o Small Spill (inside fume hood): Use a chemical spill kit to absorb the material. Place all
cleanup materials in a sealed bag for hazardous waste disposal.

o Large Spill (or any spill outside a fume hood): Evacuate the immediate area. Alert others
and contact your institution's EHS department immediately.

e EXxposure:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes.[11]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.[11]
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o Inhalation: Move to fresh air immediately.[11]

o Ingestion: Rinse mouth with water. Do not induce vomiting.[12]

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet
(SDS) for FPMINT to the medical personnel, if available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b4850180#personal-protective-equipment-for-
handling-fpmint]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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